Cas no 2228655-67-0 (1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228655-67-0
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5767950
• PubChem ID: 165972046
• Update Time: 2025-10-16

1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228655-67-0
• EN300-1795482
• 1-(6-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
• 1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C10H13FN2/c1-9(2)6-10(9,12)7-3-4-8(11)13-5-7/h3-5H,6,12H2,1-2H3
• InChI Key： FMWVDZMJHPORRM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228655-67-0)

The compound 1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228655-67-0) is a fluorinated pyridine derivative with a unique cyclopropane amine structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the fluoropyridine moiety enhances its metabolic stability and bioavailability, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in medicinal chemistry and materials science. Researchers are particularly interested in 1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine due to its ability to modulate biological targets, such as enzymes and receptors, with high specificity. The dimethylcyclopropane ring adds steric hindrance, which can improve binding affinity and selectivity, a feature highly sought after in the development of next-generation therapeutics.

The synthesis of CAS No. 2228655-67-0 involves multi-step organic reactions, including fluorination and cyclopropanation. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. These methods align with the growing trend toward sustainable and efficient chemical processes, a topic frequently searched by professionals in the field. The compound’s physicochemical properties, such as solubility and logP, are critical for its application in formulation development, another area of high interest in pharmaceutical forums.

From a commercial perspective, 1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine is available in limited quantities, primarily for research purposes. Its patent landscape reveals ongoing investigations into its use as an intermediate for central nervous system (CNS) drugs and antimicrobial agents. These applications resonate with current healthcare challenges, such as antibiotic resistance and neurological disorders, making the compound a subject of frequent queries in academic and industrial databases.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. The rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models predict their interactions with biological targets. This intersection of chemistry and technology is a hot topic in scientific communities, often reflected in search trends and conference discussions.

In summary, 1-(6-Fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228655-67-0) represents a promising candidate for diverse applications, from pharmaceuticals to agrochemicals. Its structural features and synthetic versatility make it a focal point for researchers addressing modern challenges in health and sustainability. As the scientific community continues to explore its potential, this compound is poised to remain a keyword in cutting-edge chemical research.